Oil–water separation has attained great attention due to recent concern in environmental safety. Porous material from tailored engineering is the best candidate to selectively adsorb oil from water. Among the various porous materials, polymer based adsorbent has several advantages over others, in terms of controllable porosity and functionality. Here, we propose thermoplastic polyurethane (TPU) based blend foam through vapor induced phase separation method as a potential candidate for oil–water separation. In order to adjust hydrophobicity and compatibility of TPU blend, PDMS-based TPU (Si-TPU) is designed and synthesized to be blended with commercialized TPU. Si-TPU with tailored weight ratio (PDMS/PTHF = 4/6) in synthetic level make it possible to achieve both of demanded hydrophobicity (the water contact angle increased from 85.19 ± 1.83° to 121.15 ± 3.79° after adding Si-TPU) and controlling compatibility with CTPU during VIPS foaming. Thus, these well-designed Si-TPU can be utilized in various fields such as improving compatibility of polymer blend, adsorption efficiency of oil, and smart filtration, and so forth.

Direct attainment of the crystal state corresponding to desired performances in processing can improve the productivity of semi-crystalline polymer products. This work tried to propose the idea to approach the target by exploring the effects of nucleating agent content on non-isothermal crystallization kinetics, isothermally crystallization morphologies and macroscopic properties of polypropylene (PP). The nucleating agent content varied from 0 to 0.5 phr, and all samples were prepared by melting blending at 180°C as the antioxidant and lubricant ensured fine stability and processing. The differential scanning calorimetry results and non-isothermal crystallization kinetics indicated that introducing 0.3 phr nucleating agent advanced both initial crystallization and melting about 10°C and improved crystallization rate and crystallinity. Besides, 145°C was determined as an isothermal crystallization condition by setting temperature gradient, and the crystallization kinetics were described by a power-law equation well. The average crystal size was refined to 40 μm uniformly and crystallization time was reduced to 1.5 min as loading 0.5 phr nucleating agent, contributing to the significant improvements in tensile and physical properties. Thus, adding such a short-time heat insulation procedure into the non-isothermal cooling stage during processing can obtain desired crystal state directly with loading adequate nucleating agent.

Linear low-density polyethylene (LLDPE) and high-density polyethylene (HDPE) are polyolefins widely used in the packaging sector. Seeking to improve the mechanical properties with good cost-effectiveness, attapulgite (ATP) was chosen as a reinforcing filler for the polyolefins. ATP is a hydrated magnesium and aluminum clay mineral with a microfibrous morphology, and the purity of this filler depends on the deposit. ATP is associated with the presence of accessory minerals that need to be removed so as not to interfere with its final application. Thus, an ATP purification process was carried out through physical separation and chemical treatment with hydrogen peroxide (H2O2) and sulfuric acid (H2SO4). This purification process despite having a low yield and is very effective in reducing impurities and organic matter. This ATP was named ATPa. LLDPE/ATPa and HDPE/ATPa nanocomposites with the addition of 1, 3, and 5 wt% of ATPa were prepared by extrusion and hot pressing. The mechanical properties (Shore D hardness, tensile tests, and Izod impact strength), thermal properties (differential scanning calorimetry—DSC and thermogravimetric analysis—TGA), X-ray diffraction, rheological, and transmission scanning microscopy (TEM) were determined for these nanocomposites. The mechanical properties of the nanocomposites increased with the addition of ATPa. HDPE/ATPa nanocomposites showed more promise than LLDPE/ATPa nanocomposites. The addition of 5 wt% ATPa increased the tensile strength by 14% for the HDPE matrix and 5% for the LLDPE matrix and increased the elastic modulus by 46% for HDPE and 26% for LLDPE.

Liquid crystal elastomers (LCEs) have wide and potential applications in artificial muscles, soft robots, biomedical devices, and so on. On the application of LCE plate in text display, different from others' work where specially shaped ultraviolet (UV) lighting is used, in this paper, the programmable deformation of LCE plates with arbitrary liquid crystal orientation subjected to uniform light illumination is investigated. A photomechanical coupling finite element method (FEM) is developed, in which the impact of the shear strains induced by light is taken into account. Inspired by the FEM, the LCE plate is divided into finite small regions. By altering the liquid crystal orientation of each region in the LCE plate, the ability to generate 24 letters and 10 numbers through light-induced deformations is demonstrated. Matrixes of the liquid crystal orientation corresponding to each letter and number are provided. This work indicates that it is possible for blind people to read text information by touching the deformed LCE plate.

Polyurethane has been extensively studied as a multifunctional material for water-lubricated bearing materials. As one of the polyurethane elastomeric synthetic material, the content of 4,4′-methylene bis(2-chloroaniline) (MOCA) directly affects the intermolecular structure and thus the properties of the material. Five samples with different MOCA contents were prepared by casting molding and tested. The results showed that the optimal comprehensive performance was obtained when the ratio of the amino group to the hydrocyanic acid group was 0.95, with tensile, compressive, and bending strengths of 50.1, 91.8, and 12.6 MPa, respectively. Compared with other samples, the surface of the sample was smooth, which was conducive to the formation of the water film. The bearing capacity and lubrication condition are improved, and the best tribological performance was shown. This research for the application of polyurethane elastomer on the water-lubricated bearing provides a theoretical basis.

The viscoelastic and mechanical performance of sustainable raw materials on biodegradable matrices provide insights into how to develop and improve materials that contribute to the circular economy. Thus, we aim to evaluate the effect of conventional (acid or alkali) and dual (alkali/acid-ultrasound) treatment on Agave fibers, as well as their rheological and micromechanical performance on polyvinyl alcohol (PVA)-based composites. TGA results indicate that the treatments promote the removal of moisture, waxes, pectin, hemicellulose, and lignin from the fibers to different extents. PVA matrix containing modified fibers exhibits low viscosity, flux index, and critical shear values, indicating a high interaction and dispersion of the filler in the matrix. Furthermore, tensile tests and theoretical predictions of micromechanics-based finite element analysis show evidence that the modified fiber type provides a different stress transfer ratio ( Σ $$ \Sigma $$ ) than in the matrix, which changes Young's modulus values. The results indicate that Agave fibers modified by dual treatment are a useful filler to produce soft or stiff PVA composites when looking for potential applications in the mobility industry or other fields like the packaging.

Poly(vinyl alcohol) (PVOH) based water-soluble packaging with intentional disposal into wastewater provides great convenience for both households and industry. In this paper, we demonstrate with CO2 evolution testing that only insignificant fractions (~2%) of PVOH biodegrade in wastewater within 33 days. To avoid unintentional environmental build-up and the accompanying consequences to marine life, alternative materials with a suitable balance of performance and biodegradability are needed. Until now, the barrier properties of biodegradable biopolymers could not compete with state-of-the-art water-soluble packaging materials like PVOH films. In this paper, we report on waterborne, sandwich-structured films using hydroxypropyl methylcellulose or alginate produced with an industrially scalable slot-die coater system. The inner layer of the film consists of a collapsed nematic suspension of high aspect ratio synthetic clay nanosheets that act as an impermeable wall. Such a film structure not only allows for barrier filler loadings capable of sufficiently reducing oxygen and water vapor permeability of alginate to 0.063 cm3 mm m−2 day−1 bar−1 and 53.8 g mm m−2 day−1 bar−1, respectively, but also provides mechanical reinforcement to the biopolymer films facilitating scalable processing. Moreover, the films disintegrated in water in less than 6 min while rapid biodegradation of the dissolved polymer was observed.

A multifunctional sodium alginate/polyacrylamide/titanium dioxide (SA/PAM/TiO2) double network composite hydrogel was successfully prepared by sunlight-induced polymerization and ionic cross-linking method and the relationship between its structure and properties was studied. During the polymerization process, TiO2 is used as an initiator to promote the polymerization and is homogeneously immobilized on the three-dimensional double network hydrogel matrix as the active component of photo-catalysis. The dual network structure and highly hydrophilic functional groups in the structure improves the adsorption capacities of the hydrogel and photocatalytic performance of the catalyst by avoiding the aggregation of TiO2. The influences of different factors, such as the amount of cross-linker, monomer ratio, titanium dioxide content, and exposure time, on the swelling properties of the hydrogel during the reaction process were investigated. The effects of titanium dioxide content, pH value, and initial concentration of methyl orange solution on the adsorption properties and photocatalytic performance of the hydrogel were also examined. In addition, the environmental applications of the material as a reusable adsorbent and an effective photo-catalyst for the treatment of dyes were explored. The hydrogel possesses excellent mechanical properties and stability and was recycled for 10 times without any significant decrease in photocatalytic efficiency.

Non-isothermal crystallization of poly(ε-caprolactone) (PCL) in semi-crystalline/amorphous PCL/poly(styrene-co-acrylonitrile) (SAN) blends with lower-critical solution temperature (LCST) phase behavior at temperatures higher than the beginning of PCL crystallization has been studied and quantitatively modeled using different kinetics models. Near- and off-critical PCL/SAN blends were prepared by using two different PCL molecular weights. The kinetics model results verified that the samples containing PCL with higher molecular weight have lower crystallinity and faster crystallization behavior, while adding amorphous SAN chains to PCL retards the crystallization process. A lower crystallization activation energy was relatively required for higher molecular weight, PCL-2, in off-critical PCL/SAN blends. However, the easier crystallization with higher degree of crystallinity was attained in near-critical P80S20 blend containing PCL with lower molecular weight, indicating a shift of the LCST phase diagram of the PCL/SAN blend to higher temperatures by increasing the PCL molecular weight.

Silicon dioxide (SiO2), commonly known as silica, the surface is modified using bis(3-triethoxysilylpropyl) tetrasulfide, also known as (Si69) and polyethylene glycol (PEG). A series of composites are prepared by mixing general solution styrene butadiene rubber (GSSBR) and polyethylene oxide-functionalized solution styrene butadiene rubber (FSSBR) with unmodified and modified SiO2. A comparative analysis is conducted using various characterization techniques to evaluate the performance of different composites regarding rubber-filler dispersion, thermal and dynamic mechanical properties. Field emission scanning electron microscopy demonstrates that FSSBR/SiO2@Si69 facilitates a more uniform and well-dispersed distribution of silica particles, improving the compatibility between the rubber-filler matrix and reducing the size of particle aggregates. Thermogravimetric analysis shows that composites GSSBR/SiO2@PEG and GSSBR/SiO2@Si69 + PEG and FSSBR/SiO2@Si69 possess superior thermal stability with minimal weight loss. According to the rubber process analyzer (RPA) analysis, FSSBR/SiO2@Si69 results in significantly reduced Payne effect values, indicating improved dispersion of the rubber-filler mixture. These findings suggest that the simultaneous functionalization of SSBR and surface modification of SiO2 effectively enhance the interaction between filler and rubber.